Cas no 4158-85-4 (1,3-Dioxolan-4-one, 2,2,5-trimethyl-)

1,3-Dioxolan-4-one, 2,2,5-trimethyl- is a cyclic carbonate derivative characterized by its unique structural properties, including a five-membered dioxolane ring with methyl substitutions at the 2, 2, and 5 positions. This compound is of interest in organic synthesis due to its reactivity as a versatile building block, particularly in the formation of functionalized heterocycles and polymer precursors. Its stability under controlled conditions and selective reactivity make it suitable for applications in fine chemical and pharmaceutical intermediates. The methyl groups enhance steric and electronic effects, influencing its solubility and reactivity profile. Handling requires standard precautions for organic carbonates.

1,3-Dioxolan-4-one, 2,2,5-trimethyl- structure

4158-85-4 structure

Product Name:1,3-Dioxolan-4-one, 2,2,5-trimethyl-

CAS No:4158-85-4

MF:C₆H₁₀O₃

MW:130.141802310944

CID:1516152

PubChem ID:10171244

Update Time:2025-06-06

1,3-Dioxolan-4-one, 2,2,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

- 1,3-Dioxolan-4-one, 2,2,5-trimethyl-
- 2,2,5-trimethyl-1,3-dioxolan-4-one
- 4158-85-4
- BS-34538
- SCHEMBL6796036
- Inchi： 1S/C6H10O3/c1-4-5(7)9-6(2,3)8-4/h4H,1-3H3
- InChI Key： ZIGSKLATJCEJNN-UHFFFAOYSA-N
- SMILES： O1C(C)C(=O)OC1(C)C

Computed Properties

Exact Mass: 130.063
Monoisotopic Mass: 130.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

1,3-Dioxolan-4-one, 2,2,5-trimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AZ04221-250mg	2,2,5-Trimethyl-1,3-dioxolan-4-one	4158-85-4	95%	250mg	$209.00	2024-04-20
A2B Chem LLC	AZ04221-1g	2,2,5-Trimethyl-1,3-dioxolan-4-one	4158-85-4	95%	1g	$499.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1735611-1g	2,2,5-Trimethyl-1,3-dioxolan-4-one	4158-85-4	98%	1g	￥5566.00	2024-05-14